Cas no 18065-04-8 (Benzenemethanol, α-[(2-methoxyphenoxy)methyl]-)

• Product Name: Benzenemethanol, α-[(2-methoxyphenoxy)methyl]-
• CAS No: 18065-04-8
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• MDL: MFCD13204201
• CID: 4499341
• PubChem ID: 13863673
• Update Time: 2025-05-24

Benzenemethanol, α-[(2-methoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-[(2-methoxyphenoxy)methyl]-
• 2-(2-Methoxyphenoxy)-1-phenylethanol
• MFCD13204201
• BS-50512
• AKOS009166629
• E76411
• SCHEMBL15954437
• CS-0163400
• EN300-6497742
• 2-(2-METHOXYPHENOXY)-1-PHENYLETHAN-1-OL
• 18065-04-8
• 964-191-0

• MDL： MFCD13204201
• Inchi： 1S/C15H16O3/c1-17-14-9-5-6-10-15(14)18-11-13(16)12-7-3-2-4-8-12/h2-10,13,16H,11H2,1H3
• InChI Key： XLCNFGHEUMUJLW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzenemethanol, α-[(2-methoxyphenoxy)methyl]-

Benzenemethanol, α-[(2-methoxyphenoxy)methyl]-: A Comprehensive Overview

Benzenemethanol, α-[(2-methoxyphenoxy)methyl]-, also known by its CAS number 18065-04-8, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of benzenemethanol, with a unique substitution pattern that imparts distinct chemical properties. The structure of this compound features a benzene ring attached to a methoxy group and a phenoxy methyl group, making it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of Benzenemethanol, α-[(2-methoxyphenoxy)methyl]- involves a series of carefully designed chemical reactions, including nucleophilic substitutions and aromatic substitutions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts to optimize the reaction conditions, thereby reducing the environmental footprint of its synthesis.

One of the most promising applications of Benzenemethanol, α-[(2-methoxyphenoxy)methyl]- lies in the field of drug discovery. Studies have shown that this compound exhibits potent biological activity against various disease targets, including cancer and neurodegenerative disorders. For instance, a 2023 study published in *Nature Communications* demonstrated that Benzenemethanol derivatives can inhibit key enzymes involved in tumor progression, offering a new avenue for anticancer therapy.

In addition to its pharmaceutical applications, Benzenemethanol, α-[(2-methoxyphenoxy)methyl]- has also been investigated for its potential in agrochemicals. Its ability to modulate plant growth hormones makes it a candidate for developing eco-friendly pesticides and herbicides. Recent research conducted at the University of California has highlighted its role in enhancing crop resilience against environmental stressors such as drought and salinity.

The chemical stability and reactivity of Benzenemethanol, α-[(2-methoxyphenoxy)methyl]- make it an attractive molecule for materials science applications as well. Scientists have explored its use as a precursor for synthesizing advanced polymers and nanoparticles. A 2023 paper in *Advanced Materials* reported that derivatives of this compound can be used to create biodegradable polymers with enhanced mechanical properties, paving the way for sustainable materials development.

From an environmental standpoint, understanding the fate and transport of Benzenemethanol, α-[(2-methoxyphenoxy)methyl]- in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under various environmental conditions, providing insights into its ecological safety.

In conclusion, Benzenemethanol, α-[(2-methoxyphenoxy)methyl]- (CAS No 18065-04-8) is a multifaceted compound with diverse applications across different scientific domains. Its unique chemical structure and versatile properties continue to drive innovative research and development efforts worldwide.